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Compound of Interest

Compound Name:
(R)-2-Amino-2-(3-

chlorophenyl)ethanol

Cat. No.: B591896 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (R)-2-Amino-2-(3-
chlorophenyl)ethanol, a chiral molecule with significant applications in organic synthesis and

as an intermediate in the development of pharmaceuticals. The document covers its

fundamental physicochemical properties, synthesis methodologies, and safety information.

Core Physicochemical Properties
(R)-2-Amino-2-(3-chlorophenyl)ethanol is an organic compound characterized by its specific

stereochemistry, which is crucial for its role in asymmetric synthesis. A summary of its key

quantitative data is presented below.
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Property Value Reference

Molecular Formula C8H10ClNO [1][2]

Molecular Weight 171.62 g/mol [1]

CAS Number 179811-63-3 [1]

Appearance
White to yellow powder or

crystals
[3]

Purity ≥97% [4]

Storage Conditions
2-8°C, inert atmosphere, keep

in dark place
[1][3]

A related compound, 2-Amino-2-(3-chlorophenyl)ethanol hydrochloride, has a molecular weight

of 208.09 g/mol and is identified by the CAS number 1334146-19-8[5].

Synthesis and Experimental Protocols
The synthesis of optically active 2-amino-1-phenylethanol derivatives, such as (R)-2-Amino-2-
(3-chlorophenyl)ethanol, is of significant interest in medicinal chemistry.

General Synthetic Approach:

A common method for the preparation of (2S)-2-Amino-2-(3-chlorophenyl)ethanol involves the

reaction of (3-chlorophenyl)acetaldehyde with a chiral acetal reagent[2]. This stereoselective

reaction is crucial for obtaining the desired enantiomer.

While a specific, detailed experimental protocol for the synthesis of the (R)-enantiomer was not

found in the provided search results, a patent for related processes offers insight into the

production of optically active 2-amino-1-phenylethanol derivatives[6]. The general workflow for

such a synthesis is outlined below.
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Synthesis Workflow

Starting Materials
(e.g., 3-chlorostyrene oxide)

Reaction with
Chiral Amine

Step 1

Formation of
Diastereomeric Intermediate

Step 2

Separation/Purification

Step 3

Removal of Chiral Auxiliary

Step 4

Final Product
(R)-2-Amino-2-(3-chlorophenyl)ethanol

Step 5
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A generalized workflow for the synthesis of chiral amino alcohols.
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This diagram illustrates a potential pathway where a starting material like 3-chlorostyrene oxide

is reacted with a chiral amine to form a diastereomeric intermediate. This intermediate can then

be separated and purified before the chiral auxiliary is removed to yield the final, optically pure

product.

Applications in Research and Drug Development
As a chiral molecule, (R)-2-Amino-2-(3-chlorophenyl)ethanol is a valuable building block in

asymmetric synthesis. Its primary applications include:

Chiral Inducer: It can be used to introduce chirality in a non-chiral molecule.

Chiral Ligand/Reagent: It can be employed in stereoselective reactions to control the

formation of a specific enantiomer[2].

Intermediate for Pharmaceuticals: This compound serves as a key intermediate in the

synthesis of more complex molecules, including drugs and pesticides[2].

The broader class of amino alcohols is utilized in various industrial and consumer products,

such as pH adjusters, surfactants, and in the manufacturing of pharmaceuticals[7]. The

structural motif of this compound is also found in molecules with potential anticancer activities,

such as IGF-1 receptor inhibitors, highlighting its relevance in drug discovery[8].

Safety and Handling
While not considered highly toxic under normal use, (R)-2-Amino-2-(3-chlorophenyl)ethanol
may cause irritation to the respiratory tract, skin, and eyes[2]. Therefore, appropriate safety

precautions are necessary during handling.

Recommended Safety Measures:

Wear protective gloves and eye protection.

Ensure work is conducted in a well-ventilated area.

In case of accidental ingestion or significant exposure, seek immediate medical attention[2].

During storage and transport, prevent leakage and avoid contact with ignition sources[2].

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b591896?utm_src=pdf-body
https://chembk.com/en/chem/(2S)-2-Amino-2-(3-chlorophenyl)ethanol
https://chembk.com/en/chem/(2S)-2-Amino-2-(3-chlorophenyl)ethanol
https://www2.mst.dk/Udgiv/publications/2023/04/978-87-7038-517-6.pdf
https://www.mdpi.com/2218-273X/3/4/741
https://www.benchchem.com/product/b591896?utm_src=pdf-body
https://chembk.com/en/chem/(2S)-2-Amino-2-(3-chlorophenyl)ethanol
https://chembk.com/en/chem/(2S)-2-Amino-2-(3-chlorophenyl)ethanol
https://chembk.com/en/chem/(2S)-2-Amino-2-(3-chlorophenyl)ethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The logical relationship for handling and safety protocols can be visualized as follows:

Safety and Handling Protocol

(R)-2-Amino-2-
(3-chlorophenyl)ethanol

Handling Procedure

Storage
Requirements

Personal Protective
Equipment (PPE)

Potential Exposure First Aid Measures

Click to download full resolution via product page

Key considerations for the safe handling of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b591896#r-2-amino-2-3-chlorophenyl-ethanol-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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